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Compound of Interest

Compound Name: YK-11

Cat. No.: B611885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered when working with YK-11 in a research

setting. Particular focus is given to overcoming its solubility issues to ensure consistent and

reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is YK-11 and what is its primary mechanism of action?

A1: YK-11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[1] Its

unique mechanism of action is twofold. Firstly, it acts as a partial agonist of the androgen

receptor (AR), meaning it binds to and activates the receptor, but not to the same extent as full

agonists like dihydrotestosterone (DHT).[1][2] Secondly, and notably, YK-11 induces muscle

cells to produce more follistatin, a protein that is a potent inhibitor of myostatin.[3][4] Myostatin

is a negative regulator of muscle growth, so by inhibiting it, YK-11 promotes muscle

hypertrophy.[3]

Q2: What are the common solvents for dissolving YK-11?

A2: YK-11 is known to be soluble in several organic solvents. The most common and effective

solvent is Dimethyl Sulfoxide (DMSO).[3] Other reported solvents include ethanol, methanol,
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acetonitrile, and polyethylene glycol 400 (PEG-400).[2][5][6][7] It has been anecdotally reported

to have poor solubility in propylene glycol.

Q3: What is the recommended storage condition for YK-11 powder and its solutions?

A3: For long-term storage, YK-11 powder should be kept at -20°C.[2][7][8][9] Stock solutions,

typically prepared in DMSO, are best stored at -80°C for up to six months, or at -20°C for up to

one month.[10] It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-

thaw cycles.

Troubleshooting Guide
Issue 1: YK-11 is not dissolving properly in my chosen solvent.

Possible Cause: The concentration of YK-11 may be too high for the solvent's capacity.

Solution: Refer to the solubility data table below. Do not attempt to dissolve YK-11 at a

concentration higher than its reported solubility in a particular solvent.

Possible Cause: The solvent quality may be poor, or it may have absorbed moisture.

Solution: Use high-purity, anhydrous solvents. For solvents like ethanol, methanol, and

acetonitrile, it is recommended to purge them with an inert gas before use.[2]

Possible Cause: Insufficient mixing or temperature.

Solution: Vortex the solution thoroughly. For some solvents like DMSO, gentle warming to

37°C or brief ultrasonication can aid in dissolution.[11]

Issue 2: YK-11 precipitates out of solution when added to my aqueous cell culture medium.

Possible Cause: The final concentration of the organic solvent (e.g., DMSO) in the cell

culture medium is too high, causing the hydrophobic YK-11 to precipitate.

Solution: Ensure the final concentration of DMSO in your cell culture medium is kept low,

ideally below 0.5%, to maintain cell viability and prevent precipitation. Perform serial

dilutions of your YK-11 stock solution in the cell culture medium to reach the desired final

concentration gradually.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://cdn.caymanchem.com/cdn/insert/9003137.pdf
https://www.biomol.com/products/chemicals/lipids/yk-11-cay9003137-10
https://pp-researchlab.com/product/yk-11/
https://www.guidechem.com/encyclopedia/yk11-dic1590326.html
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/9003137.pdf
https://www.guidechem.com/encyclopedia/yk11-dic1590326.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB73055372_EN.htm
https://www.lookchem.com/casno1370003-76-1.html
https://www.medchemexpress.com/YK11.html
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/9003137.pdf
https://www.glpbio.com/yk11.html
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://www.benchchem.com/product/b611885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause: The working concentration of YK-11 is too high for the aqueous

environment.

Solution: Re-evaluate the required working concentration for your experiment. In many in

vitro studies, YK-11 is effective at nanomolar concentrations (e.g., 500 nM).[12][13]

Issue 3: I am observing inconsistent or unexpected results in my experiments with YK-11.

Possible Cause: Degradation of YK-11 due to improper storage.

Solution: Ensure that both the powder and stock solutions are stored at the recommended

temperatures and protected from light. Prepare fresh working solutions from a properly

stored stock for each experiment.

Possible Cause: Issues with the biological activity of the specific batch of YK-11.

Solution: Whenever possible, obtain a certificate of analysis (CoA) from the supplier to

verify the purity and identity of the compound.

Possible Cause: The partial agonist nature of YK-11.

Solution: As a partial agonist, YK-11's effects can be complex.[1][2] The cellular context

and the presence of other androgens can influence its activity. Careful dose-response

studies are recommended to characterize its effects in your specific experimental system.

Data Presentation
Table 1: Solubility of YK-11 in Various Solvents
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO (Dimethyl

Sulfoxide)
≥ 64 mg/mL[14] ≥ 148.65 mM[14]

The most effective

solvent for high-

concentration stock

solutions.

Ethanol ~1 mg/mL[2][5][12] ~2.32 mM
Purge with inert gas

recommended.[2]

Methanol ~1 mg/mL[5][12] ~2.32 mM
Purge with inert gas

recommended.[2]

Acetonitrile ~1 mg/mL[5][12] ~2.32 mM
Purge with inert gas

recommended.[2]

PEG-400

(Polyethylene Glycol

400)

Soluble[6] Not specified

Often used in

formulations for in vivo

studies.

Propylene Glycol Poorly soluble Not applicable
Not a recommended

solvent.

Water Insoluble[7] Not applicable
YK-11 is highly

hydrophobic.

Molar concentration calculated based on a molecular weight of 430.53 g/mol .

Experimental Protocols
Protocol 1: Preparation of a 10 mM YK-11 Stock Solution in DMSO

Materials:

YK-11 powder (purity ≥95%)

Anhydrous DMSO
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Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes

Procedure:

1. Weigh out a precise amount of YK-11 powder (e.g., 4.305 mg) and place it in a sterile vial.

2. Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration (in this

example, 1 mL).

3. Vortex the solution vigorously until the YK-11 powder is completely dissolved. Gentle

warming to 37°C can be applied if necessary.

4. Visually inspect the solution to ensure there are no visible particles.

5. Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize

freeze-thaw cycles.

6. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[10]

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

Materials:

10 mM YK-11 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Procedure (for a final concentration of 500 nM):

1. Thaw a vial of the 10 mM YK-11 stock solution at room temperature.

2. Perform a serial dilution. For example, to make a 100 µM intermediate solution, add 1 µL

of the 10 mM stock solution to 99 µL of sterile cell culture medium and mix well.
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3. To achieve the final 500 nM concentration, add an appropriate volume of the intermediate

solution to your final volume of cell culture medium. For example, add 5 µL of the 100 µM

intermediate solution to 995 µL of cell culture medium.

4. Always prepare a vehicle control with the same final concentration of DMSO as in your

experimental samples.

Mandatory Visualization
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Caption: YK-11 Signaling Pathway in Muscle Cells.
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Caption: Workflow for Preparing and Using YK-11 in Cell Culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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